![molecular formula C13H13N3O2 B1606377 6-methoxy-7,8,9,10-tetrahydro-6H-[1,2,5]oxadiazolo[3,4-c]carbazole CAS No. 255865-29-3](/img/structure/B1606377.png)
6-methoxy-7,8,9,10-tetrahydro-6H-[1,2,5]oxadiazolo[3,4-c]carbazole
Overview
Description
6-Methoxy-7,8,9,10-tetrahydro-6H-[1,2,5]oxadiazolo[3,4-c]carbazole (MTOCC) is an organic compound that has recently gained attention in the scientific community. This compound has a variety of potential applications in both research and medical fields. MTOCC has a unique structure that allows it to interact with a wide range of biological systems, making it a promising tool for a variety of therapeutic and diagnostic uses.
Scientific Research Applications
6-methoxy-7,8,9,10-tetrahydro-6H-[1,2,5]oxadiazolo[3,4-c]carbazole has been investigated for a variety of scientific research applications. In particular, it has been studied as a potential therapeutic agent for the treatment of cancer and other diseases. It has also been investigated as a potential diagnostic tool for various diseases. Additionally, 6-methoxy-7,8,9,10-tetrahydro-6H-[1,2,5]oxadiazolo[3,4-c]carbazole has been studied for its potential use in drug delivery systems, as well as its ability to modulate the activity of enzymes and other proteins.
Mechanism of Action
6-methoxy-7,8,9,10-tetrahydro-6H-[1,2,5]oxadiazolo[3,4-c]carbazole has been found to interact with a variety of biological systems. It has been shown to bind to DNA, RNA, and proteins, as well as to interact with enzymes and other proteins. Additionally, 6-methoxy-7,8,9,10-tetrahydro-6H-[1,2,5]oxadiazolo[3,4-c]carbazole has been found to inhibit the activity of specific kinases and to modulate the activity of certain ion channels.
Biochemical and Physiological Effects
6-methoxy-7,8,9,10-tetrahydro-6H-[1,2,5]oxadiazolo[3,4-c]carbazole has been shown to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and anti-oxidant properties, as well as to have neuroprotective effects. Additionally, 6-methoxy-7,8,9,10-tetrahydro-6H-[1,2,5]oxadiazolo[3,4-c]carbazole has been found to have anti-cancer and anti-tumor effects, as well as to have anti-viral and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
6-methoxy-7,8,9,10-tetrahydro-6H-[1,2,5]oxadiazolo[3,4-c]carbazole has a number of advantages for use in lab experiments. It is relatively easy to synthesize, has a high yield, and is stable in solution. Additionally, it is non-toxic and has a wide range of potential applications. However, 6-methoxy-7,8,9,10-tetrahydro-6H-[1,2,5]oxadiazolo[3,4-c]carbazole also has some limitations. It is not water soluble, so it must be dissolved in a suitable solvent before use. Additionally, it is not as readily available as some other compounds, so it may be more difficult to obtain.
Future Directions
The potential of 6-methoxy-7,8,9,10-tetrahydro-6H-[1,2,5]oxadiazolo[3,4-c]carbazole is still being explored, and there are a number of future directions that could be taken. One potential direction is to further investigate its potential therapeutic applications, such as its ability to modulate the activity of enzymes and other proteins. Additionally, further research could be done on its potential use in drug delivery systems, as well as its ability to interact with DNA, RNA, and proteins. Finally, further research could be done on its potential use as a diagnostic tool, as well as its potential use in the development of new drugs and treatments.
properties
IUPAC Name |
6-methoxy-7,8,9,10-tetrahydro-[1,2,5]oxadiazolo[3,4-c]carbazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O2/c1-17-16-10-5-3-2-4-8(10)12-11(16)7-6-9-13(12)15-18-14-9/h6-7H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUEPYELDAHBGCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CON1C2=C(CCCC2)C3=C1C=CC4=NON=C43 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60352456 |
Source
|
| Record name | 6-Methoxy-7,8,9,10-tetrahydro-6H-[1,2,5]oxadiazolo[3,4-c]carbazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60352456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-methoxy-7,8,9,10-tetrahydro-6H-[1,2,5]oxadiazolo[3,4-c]carbazole | |
CAS RN |
255865-29-3 |
Source
|
| Record name | 6-Methoxy-7,8,9,10-tetrahydro-6H-[1,2,5]oxadiazolo[3,4-c]carbazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60352456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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